Cas no 900005-27-8 (2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)-N-phenylacetamide)

• Product Name: 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)-N-phenylacetamide
• CAS No: 900005-27-8
• MF: C₁₇H₁₆N₄O₃S
• MW: 356.398941993713
• CID: 5493377
• Update Time: 2025-06-27

2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-Phenyl-2-[(1,2,3,4-tetrahydro-1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)thio]acetamide (ACI)
• 2-((1,3-Dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)-N-phenylacetamide
• 2-(1,3-Dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanyl-N-phenylacetamide
• 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)-N-phenylacetamide

• Inchi： 1S/C17H16N4O3S/c1-20-15-14(16(23)21(2)17(20)24)12(8-9-18-15)25-10-13(22)19-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3,(H,19,22)
• InChI Key： YMQBYCSILGUNTM-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(=O)N(C)C2C1=C(C=CN=2)SCC(NC1C=CC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)-N-phenylacetamide

Professional Introduction to 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)-N-phenylacetamide and CAS No 900005-27-8

Compounds with the chemical identity CAS No 900005-27-8 and the specific product name 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)-N-phenylacetamide represent a fascinating area of research within the field of chemical biology and pharmaceutical development. These molecules have garnered significant attention due to their unique structural features and potential biological activities. The intricate scaffold of the compound encompasses a pyrido[2,3-d]pyrimidine core, which is a well-known motif in medicinal chemistry, often associated with diverse pharmacological properties.

The pyrido[2,3-d]pyrimidine moiety is particularly noteworthy for its presence in several bioactive natural products and synthetic drugs. This heterocyclic system has been extensively studied for its role in modulating various biological pathways, including those relevant to cancer therapy, inflammation, and neurodegenerative diseases. The structural complexity of the compound under discussion suggests that it may exhibit multiple interactions with biological targets, making it a promising candidate for further exploration.

In recent years, there has been a surge in interest regarding the development of novel therapeutic agents derived from modified pyrido[2,3-d]pyrimidine derivatives. Researchers have been particularly keen on exploring the sulfanyl-functionalized variants of this scaffold due to their reported enhanced bioavailability and improved pharmacokinetic profiles. The presence of the sulfanyl group in 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)-N-phenylacetamide not only contributes to its structural diversity but also opens up possibilities for unique interactions with biological macromolecules.

The N-phenylacetamide moiety is another critical feature of this compound that warrants closer examination. Phenylacetamide derivatives are known for their broad spectrum of biological activities and have been incorporated into various drug candidates targeting neurological disorders, infectious diseases, and metabolic conditions. The combination of these two functional groups within the same molecule suggests a multifaceted approach to drug design, potentially allowing for simultaneous modulation of multiple targets or pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. These tools have been instrumental in identifying key pharmacophores within the structure of 2-({1,3-dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido2,3-dpyrimidin-5-yl}sulfanyl)-N-phenylacetamide, providing valuable insights into its potential mechanisms of action. Such computational studies often reveal unexpected interactions that can guide experimental efforts toward optimizing the compound's biological activity.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves intricate cyclization reactions and functional group transformations that highlight the synthetic prowess required to construct such complex molecules. The ability to efficiently produce this compound in pure form is crucial for subsequent biological evaluation and further derivatization studies.

In terms of biological evaluation, preliminary studies on derivatives of the pyrido[2,3-d]pyrimidine scaffold have shown promising results in various preclinical models. These studies often focus on assessing the compound's ability to inhibit key enzymes or receptors involved in disease pathways. For instance, some derivatives have demonstrated potent activity against kinases associated with cancer cell proliferation and survival. While specific data on CAS No 900005-27-8 is limited at this stage due to its novelty as a distinct entity rather than an established drug candidate or intermediate chemical substance per se within broader commercial portfolios as yet; such structural motifs inherently suggest potential therapeutic relevance based on related known compounds.

The future direction of research involving this compound may include exploring its efficacy in vivo through animal models and evaluating its safety profile through toxicological studies. Additionally; interdisciplinary approaches combining synthetic chemistry; computational biology; and high-throughput screening could accelerate the discovery process by rapidly identifying lead compounds or analogs with enhanced properties.

The development of new drugs is an iterative process that relies heavily on both experimental validation and theoretical predictions. As such; continued investigation into compounds like 2-( { 1 , 3 - dimethyl - 2 , 4 - dioxo - 1 H , 2 H , 3 H , 4 H - pyrido [ 2 , 3 - d ] pyrimidin - 5 - yl } sulfanyl ) - N - phenylacetamide will be essential for expanding our understanding of their potential applications in medicine. The unique structural features presented by these molecules offer exciting opportunities for innovation within pharmaceutical research.